Cas no 88138-73-2 (Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]-)

Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]- structure
88138-73-2 structure
Product Name:Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]-
CAS No:88138-73-2
MF:C15H21N3O
MW:259.346743345261
CID:643612
PubChem ID:13219134
Update Time:2025-04-19

Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]-
    • 4-(6-imidazol-1-ylhexoxy)aniline
    • 88138-73-2
    • 4-((6-(1H-Imidazol-1-yl)hexyl)oxy)aniline
    • 4-{[6-(1H-Imidazol-1-yl)hexyl]oxy}aniline
    • DTXSID70529233
    • Inchi: 1S/C15H21N3O/c16-14-5-7-15(8-6-14)19-12-4-2-1-3-10-18-11-9-17-13-18/h5-9,11,13H,1-4,10,12,16H2
    • InChI Key: IENAXGLGJPUXNH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CCCCCCN1C=NC=C1

Computed Properties

  • Exact Mass: 259.168462302g/mol
  • Monoisotopic Mass: 259.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.1Ų
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